5-cyclopropyl-4-[(1S)-1-phenylpropyl]-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 3-cyclopropyl-4-[(1S)-1-phenylpropyl]-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C14H17N3O/c1-2-12(10-6-4-3-5-7-10)17-13(11-8-9-11)15-16-14(17)18/h3-7,11-12H,2,8-9H2,1H3,(H,16,18)/t12-/m0/s1
• InChI Key: FSMBTBWIQOWKPV-LBPRGKRZSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)N2C(=NNC2=O)C3CC3
• Isomeric SMILES: CC[C@@H](C1=CC=CC=C1)N2C(=NNC2=O)C3CC3
• Molecular Formula: C14H17N3O
• Molecular Weight: 243.30 g/mol

Description

5-cyclopropyl-4-[(1S)-1-phenylpropyl]-2,4-dihydro-3H-1,2,4-triazol-3-one, also known as CP-122,288, is a chemical compound that belongs to the class of triazol-3-one derivatives. It has been found to have potential therapeutic applications in several medical conditions, including anxiety, depression, and cognitive disorders. In

Mechanism of Action

The exact mechanism of action of 5-cyclopropyl-4-[(1S)-1-phenylpropyl]-2,4-dihydro-3H-1,2,4-triazol-3-one is not fully understood, but it is believed to act as a selective agonist of the GABA-A receptor. This receptor is involved in the regulation of anxiety, mood, and cognitive function. By binding to the receptor, this compound enhances the activity of GABA, a neurotransmitter that has inhibitory effects on the central nervous system.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, leading to its anxiolytic and antidepressant effects. In addition, this compound has been found to increase the release of dopamine, a neurotransmitter that is involved in reward and motivation. This effect may contribute to its potential use in treating drug addiction.

Advantages and Limitations for Lab Experiments

5-cyclopropyl-4-[(1S)-1-phenylpropyl]-2,4-dihydro-3H-1,2,4-triazol-3-one has several advantages for use in lab experiments. It has a high affinity for the GABA-A receptor, making it a potent agonist. In addition, it has been found to have low toxicity and few side effects in animal models. However, one limitation of this compound is its poor solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 5-cyclopropyl-4-[(1S)-1-phenylpropyl]-2,4-dihydro-3H-1,2,4-triazol-3-one. One area of interest is its potential use in treating cognitive disorders, such as Alzheimer's disease. Another area of research is its potential use in combination with other drugs for the treatment of drug addiction. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on the central nervous system.
In conclusion, this compound is a promising compound with potential therapeutic applications in several medical conditions. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of research have been discussed in this paper. Further studies are needed to fully understand the potential of this compound as a therapeutic agent.

Scientific Research Applications

5-cyclopropyl-4-[(1S)-1-phenylpropyl]-2,4-dihydro-3H-1,2,4-triazol-3-one has been studied extensively for its potential therapeutic applications. It has been found to have anxiolytic and antidepressant effects in animal models, and has also shown promise in improving cognitive function. In addition, this compound has been investigated for its potential use in treating drug addiction and withdrawal symptoms.